(3,4-Dibromothiophen-2-yl)-oxo-acetic acid

• Molecular Formula: C6H2Br2O3S
• Molecular Weight: 313.95 g/mol
• IUPAC Name: 2-(3,4-dibromothiophen-2-yl)-2-oxoacetic acid
• InChI: InChI=1S/C6H2Br2O3S/c7-2-1-12-5(3(2)8)4(9)6(10)11/h1H,(H,10,11)
• InChI Key: CGXNKQIORWCATA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(S1)C(=O)C(=O)O)Br)Br

Description

(3,4-Dibromothiophen-2-yl)-oxo-acetic acid is a useful research compound. Its molecular formula is C6H2Br2O3S and its molecular weight is 313.95 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3,4-Dibromothiophen-2-yl)-oxo-acetic acid ethyl ester (6.84 g, 20 mmol) was stirred in a mixture of 100 ml water and 10 N NaOH (10 ml, 100 mmol) at room temperature for 20 hours. The reaction mixture was then acidified with 3N HCl, and extracted with ethyl acetate (3×50 ml). The combined ethyl acetate extracts were dried over Na2SO4 and concentrated under vacuum to yield (3,4-dibromothiophen-2-yl)-oxo-acetic acid (3.15 g, 50%). MS (M−H)−: 312.74; 1H NMR (300 MHz, DMSO-d6) δ8.45 (1H, s).